Cas no 2229626-87-1 (4-(5-methylpyridin-3-yl)butanoic acid)

• Product Name: 4-(5-methylpyridin-3-yl)butanoic acid
• CAS No: 2229626-87-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6452975
• PubChem ID: 165838339
• Update Time: 2025-10-25

4-(5-methylpyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylpyridin-3-yl)butanoic acid
• EN300-1817629
• 2229626-87-1

• Inchi： 1S/C10H13NO2/c1-8-5-9(7-11-6-8)3-2-4-10(12)13/h5-7H,2-4H2,1H3,(H,12,13)
• InChI Key： QWXZVUFZHBCMRX-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=NC=C(C)C=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(5-methylpyridin-3-yl)butanoic acid

Comprehensive Overview of 4-(5-methylpyridin-3-yl)butanoic acid (CAS No. 2229626-87-1): Properties, Applications, and Industry Relevance

4-(5-methylpyridin-3-yl)butanoic acid (CAS No. 2229626-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridine and butanoic acid functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure, combining a 5-methylpyridin-3-yl moiety with a butanoic acid chain, enables versatile reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for pyridine derivatives like 4-(5-methylpyridin-3-yl)butanoic acid has surged due to their role in developing small-molecule therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine. The compound’s CAS No. 2229626-87-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

From a synthetic perspective, 4-(5-methylpyridin-3-yl)butanoic acid exhibits favorable physicochemical properties, including moderate water solubility and stability under standard laboratory conditions. These traits facilitate its use in peptide coupling reactions and catalysis, addressing key challenges in green chemistry initiatives. Industry professionals often query its synthetic routes, purity standards, and scalability, underscoring its practical importance.

The compound’s applications extend to agrochemicals and functional materials, where its heterocyclic core contributes to enhanced bioactivity and durability. With the rise of sustainable agriculture, derivatives of 4-(5-methylpyridin-3-yl)butanoic acid are explored for eco-friendly pest control solutions. Additionally, its incorporation into polymeric matrices is investigated for advanced coatings and adhesives, meeting demands in the materials science sector.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 2229626-87-1, ensuring compliance with regulatory standards. FAQs in scientific forums often revolve around its spectral data, storage conditions, and handling precautions, highlighting the need for accessible technical documentation. Collaborative efforts between academia and industry continue to expand its utility, particularly in cancer research and neurodegenerative disease studies.

In summary, 4-(5-methylpyridin-3-yl)butanoic acid represents a nexus of innovation across multiple disciplines. Its CAS No. 2229626-87-1 serves as a gateway to cutting-edge developments in drug design, material engineering, and sustainable technologies. As research progresses, this compound is poised to play an even greater role in addressing global health and environmental challenges.